Cas no 2229616-24-2 (3-(2-aminocyclopropyl)-4-nitrophenol)

• Product Name: 3-(2-aminocyclopropyl)-4-nitrophenol
• CAS No: 2229616-24-2
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 6212981
• PubChem ID: 165659992
• Update Time: 2025-06-12

3-(2-aminocyclopropyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminocyclopropyl)-4-nitrophenol
• EN300-1867906
• 2229616-24-2

• Inchi： 1S/C9H10N2O3/c10-8-4-6(8)7-3-5(12)1-2-9(7)11(13)14/h1-3,6,8,12H,4,10H2
• InChI Key： MIELPGLQTHOBCN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C1CC1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(2-aminocyclopropyl)-4-nitrophenol

Comprehensive Overview of 3-(2-aminocyclopropyl)-4-nitrophenol (CAS No. 2229616-24-2): Properties, Applications, and Research Insights

The compound 3-(2-aminocyclopropyl)-4-nitrophenol (CAS No. 2229616-24-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This nitrophenol derivative combines a cyclopropylamine moiety with a nitro group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for "3-(2-aminocyclopropyl)-4-nitrophenol synthesis" or "CAS 2229616-24-2 applications," reflecting its growing relevance in drug discovery and material science.

One of the key reasons for the interest in 3-(2-aminocyclopropyl)-4-nitrophenol is its potential role in medicinal chemistry. The presence of both amine and nitro functional groups allows for diverse chemical modifications, enabling the development of novel enzyme inhibitors or receptor modulators. Recent studies have explored its utility in designing anticancer agents and anti-inflammatory compounds, aligning with the current focus on targeted therapies. Searches like "nitrophenol derivatives in drug design" highlight the compound's alignment with trending biomedical research topics.

From a structural perspective, CAS No. 2229616-24-2 exhibits intriguing physicochemical properties. The cyclopropyl ring introduces steric constraints, which can enhance binding specificity in molecular interactions. Meanwhile, the 4-nitrophenol segment contributes to its solubility profile and reactivity. Such characteristics are often discussed in queries like "structure-activity relationship of aminocyclopropyl nitrophenols," underscoring the demand for detailed mechanistic insights.

In addition to pharmaceutical applications, 3-(2-aminocyclopropyl)-4-nitrophenol has potential uses in agrochemicals and material science. Its nitro-aromatic backbone is a common motif in pesticide and herbicide formulations, addressing the global need for sustainable crop protection solutions. Furthermore, its electronic properties make it a candidate for organic semiconductors or photoactive materials, resonating with searches such as "nitrophenol-based functional materials."

Quality control and analytical methods for CAS 2229616-24-2 are also critical discussion points. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying purity and structure, as reflected in queries like "analytical characterization of 3-(2-aminocyclopropyl)-4-nitrophenol." Regulatory compliance and green chemistry principles further emphasize the need for efficient synthesis routes, minimizing waste and energy consumption.

In summary, 3-(2-aminocyclopropyl)-4-nitrophenol (CAS No. 2229616-24-2) represents a multifaceted compound with broad scientific and industrial implications. Its integration into drug development, agricultural innovations, and advanced materials underscores its value. As research progresses, this molecule is poised to address pressing challenges in health and technology, making it a focal point for future breakthroughs.